Cas no 1185316-70-4 ((3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride)

• Product Name: (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride
• CAS No: 1185316-70-4
• MF: C₁₀H₁₅ClN₂OS
• MW: 246.756900072098
• CID: 1004564
• PubChem ID: 45787131
• Update Time: 2025-08-05

(3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Amino-piperidin-1-yl)-thiophen-3-yl-methanone hydrochloride
• (3-aminopiperidin-1-yl)-thiophen-3-ylmethanone,hydrochloride
• (3-Aminopiperidin-1-yl)(thiophen-3-yl)methanone hydrochloride
• DB-299671
• 1185316-70-4
• AKOS015941045
• 1-(THIOPHENE-3-CARBONYL)PIPERIDIN-3-AMINE HYDROCHLORIDE
• (3-Aminopiperidin-1-yl)(thiophen-3-yl)methanone--hydrogen chloride (1/1)
• MFCD08752709
• (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride
• (3-aminopiperidin-1-yl)-thiophen-3-ylmethanone;hydrochloride
• (3-Aminopiperidin-1-yl)(thiophen-3-yl)methanonehydrochloride
• DTXSID40671612

• MDL： MFCD08752709
• Inchi： 1S/C10H14N2OS.ClH/c11-9-2-1-4-12(6-9)10(13)8-3-5-14-7-8;/h3,5,7,9H,1-2,4,6,11H2;1H
• InChI Key： RJMWECMKALQEIU-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(=C1)C(N1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 246.059
• Monoisotopic Mass: 246.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Additional information on (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride

Introduction to (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride (CAS No. 1185316-70-4)

Compound (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride, identified by its CAS number 1185316-70-4, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers. The structural features of this molecule, particularly its (3-amino-1-piperidyl) and (3-thienyl)methanone moieties, contribute to its unique chemical properties and potential therapeutic applications.

The (3-amino-1-piperidyl) group is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to interact with biological targets in a specific manner. This moiety is often found in molecules that are designed to modulate enzyme activity or receptor binding. In contrast, the (3-thienyl)methanone component introduces aromaticity and rigidity to the molecular structure, which can enhance the binding affinity and selectivity of the compound towards its intended biological target. The hydrochloride salt form of this compound ensures better solubility and stability, which are critical factors for pharmaceutical development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, piperidine derivatives have gained particular attention due to their versatility and efficacy in treating various diseases. The presence of the piperidine ring in (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride not only contributes to its pharmacological properties but also opens up possibilities for further structural modifications. These modifications can be tailored to optimize the compound's pharmacokinetic profile, such as improving bioavailability or reducing toxicity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that piperidine-based molecules can interact with neurotransmitter systems, making them candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The (3-thienyl)methanone moiety further enhances the compound's potential by providing a scaffold that can be modified to achieve specific pharmacological effects. For instance, substituents on the thiophene ring can be altered to fine-tune the compound's activity at various receptors.

In addition to neurological applications, (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride has shown promise in other therapeutic areas. Research indicates that this compound may have anti-inflammatory and antioxidant properties, which could make it useful in treating chronic inflammatory diseases and oxidative stress-related conditions. The combination of the (3-amino-1-piperidyl) and (3-thienyl)methanone groups creates a multifaceted molecule that can potentially interact with multiple biological pathways simultaneously.

The synthesis of (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride involves a series of well-established organic reactions, including condensation, cyclization, and salt formation. The precise control of reaction conditions is crucial to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of the synthesis process. These methods not only enhance productivity but also minimize unwanted byproducts.

Quality control and analytical characterization are essential steps in the development of any pharmaceutical compound. For (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride, various analytical techniques are utilized to confirm its identity and purity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed methods for structural elucidation and impurity profiling. These techniques provide detailed information about the compound's molecular structure and help ensure that it meets regulatory standards for pharmaceutical use.

The pharmacological evaluation of (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride involves both in vitro and in vivo studies. In vitro assays are used to assess the compound's interaction with biological targets such as enzymes and receptors. These studies provide preliminary evidence of the compound's activity and selectivity. In vivo studies extend this evaluation by examining the compound's behavior within living organisms, including its absorption, distribution, metabolism, excretion (ADME), and potential side effects.

One notable aspect of recent research on this compound is its potential role in cancer therapy. Preliminary studies suggest that (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. The (3-amino-1-piperidyl) group has been identified as a critical component for mediating these effects, possibly by interacting with proteins that regulate cell proliferation or apoptosis. Further investigation is warranted to fully understand the mechanisms underlying these observations.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride exemplifies how structural innovation can lead to compounds with significant therapeutic potential. By leveraging knowledge from diverse fields, researchers can design molecules that address unmet medical needs more effectively.

In conclusion, (3-Amino-1-piperidyl)-(3-thienyl)methanone hydrochloride (CAS No. 1185316-70-4) is a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features make it a valuable tool for developing treatments for neurological disorders, inflammatory conditions, and possibly cancer. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for improving human health.